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Compound of Interest

Compound Name: Morpholinosulfur trifluoride

Cat. No.: B041453

For Researchers, Scientists, and Drug Development Professionals

Morpholinosulfur trifluoride, also known as Morph-DAST, is a versatile and increasingly
popular deoxofluorinating agent in organic synthesis. Its enhanced thermal stability compared
to diethylaminosulfur trifluoride (DAST) makes it a safer alternative for a wide range of
fluorination reactions. This technical guide provides a comprehensive overview of the available
data on the solubility and stability of Morpholinosulfur trifluoride, crucial parameters for its
effective and safe use in research and development.

Core Properties

Property Value Reference
Molecular Formula C4H8F3NOS [11[2]
Molecular Weight 175.17 g/mol [1][2]
Appearance Colorless to light yellow liquid [31[4]
Density 1.436 g/mL at 25 °C [1112]
Boiling Point 41-42 °C at 0.5 mmHg [11[2]
Decomposition Temperature 175 °C [1][2]

Solubility Data
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Morpholinosulfur trifluoride exhibits good solubility in common aprotic organic solvents,
facilitating its use in a variety of reaction conditions. However, it is highly reactive with protic
solvents, particularly water.

Qualitative Solubility:

Solvent Solubility Reference
Dichloromethane (CH2CI2) Good solubility [3]
Chloroform (CHCI3) Good solubility [1]

Ethyl Acetate Slightly soluble [11[2]

Water Reacts [1][2]

Quantitative solubility data is not readily available in the public domain. It is highly
recommended that researchers determine the solubility in their specific solvent systems and
concentrations before proceeding with large-scale reactions.

Stability Profile

Morpholinosulfur trifluoride is recognized for its improved thermal stability over other
aminosulfur trifluoride reagents. However, its reactivity necessitates careful handling and
storage to prevent decomposition.

Thermal Stability:
o Morpholinosulfur trifluoride is considered to have better thermal stability than DAST.[5]

» The reported decomposition temperature is 175 °C.[1][2] It is crucial to avoid heating the
compound to this temperature to prevent rapid and potentially hazardous decomposition.

Chemical Stability and Incompatibilities:

¢ Moisture Sensitivity: The compound is highly sensitive to moisture and reacts with water.[1]
[2] All handling and reactions should be conducted under anhydrous conditions using dry
solvents and an inert atmosphere (e.g., nitrogen or argon).
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e Incompatible Materials: Morpholinosulfur trifluoride is incompatible with strong oxidizing
agents and bases.[3] Contact with these materials should be strictly avoided.

Storage Recommendations: For optimal stability, Morpholinosulfur trifluoride should be
stored in a cool, dry, and well-ventilated area, away from heat sources and ignition.[3] It should
be kept in a tightly sealed container under an inert atmosphere to prevent exposure to moisture
and air.[3]

Experimental Protocols

Detailed experimental protocols for the determination of solubility and stability of
Morpholinosulfur trifluoride are not explicitly available in the reviewed literature. However,
standard laboratory procedures can be adapted for this purpose.

Protocol for Determining Solubility (lllustrative Example):

This protocol outlines a general method for determining the solubility of Morpholinosulfur
trifluoride in a given organic solvent.
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Preparation Procedure

Dry Solvent Morpholinosulfur Trifluoride Oven-dried Glassware

[Add known volume of solvent to viaD

\

[Add small, known amount of Morpholinosulfur Triﬂuoride)

A

Stir at constant temperature

A

\

4
Observe for dissolution

If not dissojved f Hissolved

A Y

(usnzt;rsa;;\?g dpggritdrre:rg;?:s) (Add more Morpholinosulfur Trifluorida

Y

Calculate solubility
(9/100mL or mol/L)
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Sample Preparation

Weigh small sample (1-5 mg) Hermetically seal in an
of Morpholinosulfur Trifluoride aluminum DSC pan

DSC Analysis

Place sealed pan and reference
pan in DSC instrument

A

Set temperature program
(e.g., ramp from 25°C to 250°C at 10°C/min)

Y
Run analysis under inert
atmosphere (e.g., N2)

\

Collect heat flow data as a
function of temperature

4 N\

Data Analysis

(Plot heat flow vs. temperature)

Y
Identify onset of exothermic
decomposition peak

Y

Determine decomposition
temperature
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© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Morpholinosulfur Trifluorida
_——v
Sulfur Tetrafluoride (SF4)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Morpholinosulfur Trifluoride: A Technical Guide to
Solubility and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041453#morpholinosulfur-trifluoride-solubility-and-
stability-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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